Cas no 1341034-55-6 (tert-Butyl 2-(Hydroxymethyl)-4-(1H-pyrazol-1-yl)piperidine-1-carboxylate)

• Product Name: tert-Butyl 2-(Hydroxymethyl)-4-(1H-pyrazol-1-yl)piperidine-1-carboxylate
• CAS No: 1341034-55-6
• MF: C₁₄H₂₃N₃O₃
• MW: 281.35072350502
• MDL: MFCD21362267
• CID: 3160577
• PubChem ID: 71305677
• Update Time: 2025-10-28

tert-Butyl 2-(Hydroxymethyl)-4-(1H-pyrazol-1-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-INDENE-5-CARBOXYLIC ACID, 2,3-DIHYDRO-, METHYL ESTER
• AS-72968
• AKOS027429122
• tert-butyl2-(hydroxymethyl)-4-(1H-pyrazol-1-yl)piperidine-1-carboxylate
• 1341034-55-6
• tert-butyl 2-(hydroxymethyl)-4-pyrazol-1-ylpiperidine-1-carboxylate
• W15065
• 1-Boc-2-(hydroxymethyl)-4-pyrazol-1-ylpiperidine
• t-Butyl 2-(hydroxymethyl)-4-(1H-pyrazol-1-yl)piperidine-1-carboxylate
• MFCD21362267
• tert-butyl 2-(hydroxymethyl)-4-(1H-pyrazol-1-yl)piperidine-1-carboxylate
• CS-0324487
• tert-Butyl 2-(Hydroxymethyl)-4-(1H-pyrazol-1-yl)piperidine-1-carboxylate

• MDL： MFCD21362267
• Inchi： 1S/C14H23N3O3/c1-14(2,3)20-13(19)16-8-5-11(9-12(16)10-18)17-7-4-6-15-17/h4,6-7,11-12,18H,5,8-10H2,1-3H3
• InChI Key： VMNOQMHRJQJTNV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1CO)N1C=CC=N1)=O

Computed Properties

• Exact Mass: 281.17394160g/mol
• Monoisotopic Mass: 281.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 67.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-Butyl 2-(Hydroxymethyl)-4-(1H-pyrazol-1-yl)piperidine-1-carboxylate

Research Brief on tert-Butyl 2-(Hydroxymethyl)-4-(1H-pyrazol-1-yl)piperidine-1-carboxylate (CAS: 1341034-55-6)

The compound tert-Butyl 2-(Hydroxymethyl)-4-(1H-pyrazol-1-yl)piperidine-1-carboxylate (CAS: 1341034-55-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential.

Recent studies have highlighted the role of this compound as a versatile intermediate in the synthesis of biologically active molecules. Its structural features, including the hydroxymethyl and pyrazole moieties, make it a valuable scaffold for designing inhibitors targeting various enzymes and receptors. For instance, researchers have explored its utility in the development of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases.

One of the key advancements in the synthesis of tert-Butyl 2-(Hydroxymethyl)-4-(1H-pyrazol-1-yl)piperidine-1-carboxylate involves optimized catalytic methods that enhance yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel palladium-catalyzed coupling reaction that significantly improves the efficiency of introducing the pyrazole group into the piperidine ring. This methodological innovation has streamlined the production of derivatives for high-throughput screening.

Pharmacological evaluations of this compound and its derivatives have revealed promising activity profiles. In vitro assays indicate moderate to high affinity for specific protein targets, such as cyclin-dependent kinases (CDKs) and Janus kinases (JAKs). These findings suggest potential applications in oncology and autoimmune disorders. However, further in vivo studies are needed to validate these effects and assess pharmacokinetic properties.

In conclusion, tert-Butyl 2-(Hydroxymethyl)-4-(1H-pyrazol-1-yl)piperidine-1-carboxylate represents a promising chemical entity with broad applicability in drug discovery. Ongoing research aims to explore its full therapeutic potential and optimize its synthetic pathways for industrial-scale production. Future studies should focus on elucidating its mechanism of action and evaluating its safety profile in preclinical models.